Calcium-40

• IUPAC Name: calcium-40
• InChI: InChI=1S/Ca/i1+0
• InChI Key: OYPRJOBELJOOCE-IGMARMGPSA-N
• Canonical SMILES: [Ca]
• Isomeric SMILES: [40Ca]
• Molecular Formula: Ca
• DSSTOX Substance ID: DTXSID50161493
• Molecular Weight: 39.9625908 g/mol
• CAS No.: 14092-94-5

Description

Calcium-40 is a naturally occurring isotope of calcium, which is an alkaline earth metal with the atomic number 20. It constitutes approximately 96.94 percent of naturally occurring calcium . This compound is stable and does not undergo radioactive decay, making it a significant isotope in various scientific and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: Calcium-40 can be isolated from natural calcium sources through isotope separation techniques. One common method is the use of mass spectrometry, which separates isotopes based on their mass-to-charge ratio. Another method involves chemical processes that exploit slight differences in the chemical behavior of calcium isotopes.

Industrial Production Methods: In industrial settings, this compound is typically obtained through the fractional distillation of calcium compounds. This process involves converting calcium compounds into a gaseous state and then separating the isotopes based on their boiling points. The production of this compound is often carried out in specialized facilities equipped with advanced separation technologies.

Types of Reactions:

Oxidation: this compound reacts with oxygen to form calcium oxide (CaO). This reaction is exothermic and occurs readily at elevated temperatures. [ 2 \text{Ca} + \text{O}_2 \rightarrow 2 \text{CaO} ]

Reduction: this compound can be reduced from its compounds using strong reducing agents like sodium or magnesium.

Substitution: this compound can undergo substitution reactions with halogens to form calcium halides, such as calcium chloride (CaCl₂). [ \text{Ca} + \text{Cl}_2 \rightarrow \text{CaCl}_2 ]

Common Reagents and Conditions:

Oxygen: Used in oxidation reactions to form calcium oxide.

Halogens: Used in substitution reactions to form calcium halides.

Strong Reducing Agents: Used in reduction reactions to isolate calcium from its compounds.

Major Products:

Calcium Oxide (CaO): Formed from oxidation reactions.

Calcium Halides (e.g., CaCl₂): Formed from substitution reactions.

Scientific Research Applications

Calcium-40 has a wide range of applications in scientific research:

Chemistry: Used as a tracer in chemical reactions to study reaction mechanisms and pathways.

Biology: Employed in studies of calcium metabolism and transport in biological systems.

Medicine: Utilized in diagnostic techniques, such as calcium imaging, to monitor calcium levels in the body.

Industry: Used in the production of high-purity calcium compounds for various industrial applications, including the manufacture of specialty glasses and ceramics.

Mechanism of Action

Calcium-40 exerts its effects primarily through its role as a calcium ion (Ca²⁺). In biological systems, calcium ions are crucial for various cellular processes, including signal transduction, muscle contraction, and neurotransmitter release. Calcium ions interact with specific proteins and receptors, triggering a cascade of biochemical events that lead to physiological responses .

Comparison with Similar Compounds

• Calcium-42
• Calcium-43
• Calcium-44
• Calcium-46
• Calcium-48

Comparison: Calcium-40 is unique due to its high natural abundance and stability. Unlike some other calcium isotopes, such as calcium-41, which is radioactive, this compound does not undergo radioactive decay, making it more suitable for long-term studies and applications. Additionally, this compound’s stable nature allows it to be used in a wide range of scientific and industrial applications without the concerns associated with radioactivity .

Synthesis routes and methods I

Procedure details

10 kg batches of sodium perborate were treated in a series of experiments with CaCl2 in a two-stage spray process using in the first stage 1.5 kg of 30% by weight CaCl2 solution and in the second stage 1.5 kg of water, giving a perborate having a calcium content of 1.6% by weight.

Synthesis routes and methods II

Procedure details

Another aspect of the invention includes an injectible paste having a mixture of a reactive amorphous calcium phosphate powder, the amorphous calcium phosphate having a calcium to phosphorous atomic ratio in the range of about 1.55 to 1.70, and alternatively about 1.55 to 1.65, and alternatively 1.55 to 1.6, and reactive vacant sites, and a second calcium phosphate powder, and an amount of water sufficient to provide the desired consistency. The water is buffered to a physiologically acceptable pH. The paste is hardenable at body temperature.

Synthesis routes and methods III

Procedure details

The inventors have discovered that simple admixture or combination of L-carnitine, a calcium or magnesium salt, and valproic acid without a suitable solvent is not sufficient to provide an L-carnitine valproate salt of the present invention. After simple admixture or combination without a suitable solvent, L-carnitine retains its objectionable malodor and offensive taste, as well as its hygroscopicity, and valproic acid remains an oil. In contrast, use of the methods of preparing the L-carnitine valproate salt of the present invention as disclosed herein provides a composition of the present invention that is free from objectionable taste and free or nearly free from repugnant odor. Further, an L-carnitine valproate salt of the present invention has different physico-chemical properties from the starting materials. As we discovered and disclose in Example 1, for example, L-carnitine calcium valproate, an embodiment of the present invention, has a melting point of 171.2° C., different from the melting point of L-carnitine (186-190° C.) or valproic acid (an oil at room temperature and above). The 1H-NMR spectrum of L-carnitine calcium valproate (FIG. 2) differs from that of the starting materials (i.e., L-carnitine and valproic acid) and confirms the structure. L-carnitine calcium valproate is soluble in water, and aqueous solutions of this salt provide bioavailable L-carnitine, calcium, and valproate.

Synthesis routes and methods IV

Procedure details

Eggshell powder is used in the food industry, including animal and human nutritional supplements. Eggshells provide approximately 36-37 percent elemental calcium in addition to traces of phosphorous and other trace elements. Thus, for example, 500 mg of dried powdered eggshell provides approximately 180 mg elemental calcium. This compared vary favorably to other calcium salts. For example, calcium carbonate provides 40 percent elemental calcium, calcium citrate provides 21 percent elemental calcium, calcium lactate provides 13 percent elemental calcium, calcium gluconate provides 9 percent elemental calcium, dicalcium phosphate provides 23 percent elemental calcium (and 19 percent phosphorus), and bone meal provides 20 percent elemental calcium (and 17 percent phosphorus). A single large eggshell has a mass of approximately 6 g and provides approximately 2200 mg of calcium.